Troviridine

• CAS No.: 149488-17-5
• Product Name: Troviridine
• Molecular Formula: C₁₃H₁₃BrN₄S
• Molecular Weight: 337.24 g/mol
• IUPAC Name: 1-(5-bromopyridin-2-yl)-3-(2-pyridin-2-ylethyl)thiourea
• Standard InChI: InChI=1S/C13H13BrN4S/c14-10-4-5-12(17-9-10)18-13(19)16-8-6-11-3-1-2-7-15-11/h1-5,7,9H,6,8H2,(H2,16,17,18,19)
• Standard InChIKey: HOCFDYZWQYGULA-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=NC(=C1)CCN=C(NC2=NC=C(C=C2)Br)S
• SMILES: C1=CC=NC(=C1)CCNC(=S)NC2=NC=C(C=C2)Br
• Canonical SMILES: C1=CC=NC(=C1)CCNC(=S)NC2=NC=C(C=C2)Br
• Description: Trovirdine(cas 149488-17-5) is the prototype compound of a new class of non-nucleoside HIV-1 reverse transcriptase inhibitors.
• Synonyms: LY 300046; LY-300046; LY300046.HCl; N-(2-(2-pyridyl)ethyl)-N'-(2-(5-bromo)pyridyl)thiourea hydrochloride; trovirdine
• Reference: 1: Gavriliu D, Fossey C, Ciurea A, Delbederi Z, Sugeac E, Ladurée D, Schmidt S,; Laumond G, Aubertin AM. Synthesis and anti-HIV activity of [d4U]-[trovirdine; analogue] and [d4T]-[trovirdine analogue] heterodimers as inhibitors of HIV-1; reverse transcriptase. Nucleosides Nucleotides Nucleic Acids.; 2002;21(8-9):505-33. PubMed PMID: 12484448. ; 2: Zhang H, Vrang L, Bäckbro K, Lind P, Sahlberg C, Unge T, Oberg B. Inhibition; of human immunodeficiency virus type 1 wild-type and mutant reverse; transcriptases by the phenyl ethyl thiazolyl thiourea derivatives trovirdine and ; MSC-127. Antiviral Res. 1995 Dec;28(4):331-42. PubMed PMID: 8669892. ; 3: Sugeac E, Fossey C, Ladurée D, Schmidt S, Laumond G, Aubertin AM. Synthesis; and anti-HIV activity of some heterodimers [NRTI]-glycyl-succinyl-[trovirdine; analogue] of known HIV-1 reverse transcriptase inhibitors. J Enzyme Inhib Med; Chem. 2003 Apr;18(2):175-86. PubMed PMID: 12943202.
• PubChem Compound: 3000870
• Last Modified: Nov 11 2021